Cas no 2138824-52-7 (1-(2-Bromoethenyl)-1-methylcyclopropane)

• Product Name: 1-(2-Bromoethenyl)-1-methylcyclopropane
• CAS No: 2138824-52-7
• MF: C₆H₉Br
• MW: 161.039661169052
• CID: 5907219
• PubChem ID: 165465464
• Update Time: 2025-05-20

1-(2-Bromoethenyl)-1-methylcyclopropane Chemical and Physical Properties

Names and Identifiers

• EN300-802736
• 1-(2-bromoethenyl)-1-methylcyclopropane
• 2138824-52-7
• 1-(2-Bromoethenyl)-1-methylcyclopropane

• Inchi： 1S/C6H9Br/c1-6(2-3-6)4-5-7/h4-5H,2-3H2,1H3/b5-4+
• InChI Key： GFRFHSFRULFKGR-SNAWJCMRSA-N
• SMILES： Br/C=C/C1(C)CC1

Computed Properties

• Exact Mass: 159.98876g/mol
• Monoisotopic Mass: 159.98876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 90.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 0Ų

Additional information on 1-(2-Bromoethenyl)-1-methylcyclopropane

Introduction to 1-(2-Bromoethenyl)-1-methylcyclopropane (CAS No: 2138824-52-7)

1-(2-Bromoethenyl)-1-methylcyclopropane is a unique organic compound with the CAS registry number 2138824-52-7. This compound belongs to the class of cyclopropane derivatives, which are known for their strained ring structure and reactivity in various chemical reactions. The molecule consists of a cyclopropane ring substituted with a methyl group and a 2-bromoethenyl group, making it a valuable intermediate in organic synthesis and a subject of interest in modern chemical research.

The cyclopropane core of this compound is a three-membered ring, which is highly strained due to the 60-degree bond angles deviating significantly from the ideal tetrahedral angle of 109.5 degrees. This strain makes cyclopropanes highly reactive and versatile in organic chemistry. The substitution pattern on the cyclopropane ring plays a crucial role in determining its reactivity and potential applications. In this case, the methyl group and the bromoethenyl group are attached to the same carbon atom, creating a unique stereochemical environment.

The bromoethenyl group (CH=CHBr) introduces additional functionality to the molecule, including potential for alkenylation reactions, electrophilic additions, and other transformations commonly associated with alkenes and brominated compounds. Recent studies have highlighted the importance of such substituted cyclopropanes in drug discovery and materials science, where their reactivity and structural diversity are leveraged to design novel compounds with specific biological or physical properties.

From a synthetic perspective, 1-(2-Bromoethenyl)-1-methylcyclopropane can be prepared through various routes, including cycloaddition reactions, ring-opening metathesis, or direct alkylation of cyclopropanes. These methods have been optimized in recent years to improve yields and selectivity, making this compound more accessible for research purposes.

One of the most intriguing aspects of this compound is its potential as an intermediate in the synthesis of complex molecules. For instance, its brominated vinyl group can serve as a site for further functionalization, enabling the construction of larger or more intricate structures. Recent advancements in catalytic methods have also opened new avenues for utilizing such compounds in enantioselective syntheses, which are critical in pharmaceutical development.

In terms of chemical properties, 1-(2-Bromoethenyl)-1-methylcyclopropane exhibits interesting behavior under thermal or photochemical conditions due to its strained ring system. Studies have shown that heating or irradiation can lead to ring-opening reactions, yielding products that retain some of the original substituents while incorporating new functional groups. Such transformations are valuable in organic synthesis for generating diverse product libraries.

Moreover, the presence of both bromine and a double bond in this molecule makes it amenable to various cross-coupling reactions, such as Suzuki-Miyaura or Heck reactions. These reactions are pivotal in modern organic chemistry for constructing carbon-carbon bonds with high precision and efficiency.

From an environmental standpoint, understanding the behavior of compounds like 1-(2-Bromoethenyl)-1-methylcyclopropane is essential for assessing their potential impact on ecosystems during industrial processes or accidental releases. Recent research has focused on developing greener synthesis methods and waste management strategies to minimize environmental footprint while maintaining high yields and product quality.

In conclusion, 1-(2-Bromoethenyl)-1-methylcyclopropane (CAS No: 2138824-52-7) is a versatile compound with significant potential in organic synthesis and materials science. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop novel compounds with tailored properties for diverse applications.